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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the crystallographic analysis of

adamantane-based carboxylic acids. Due to the current absence of a publicly available, fully

resolved crystal structure for 1,3-adamantanedicarboxylic acid, this document presents a

comprehensive analysis of the closely related and well-documented adamantane-1-carboxylic

acid as a primary example. This guide summarizes key crystallographic data, outlines detailed

experimental protocols for single-crystal X-ray diffraction, and visualizes the critical molecular

interactions and experimental workflows. This information serves as a valuable resource for

researchers in crystallography, medicinal chemistry, and materials science, offering insights into

the structural characteristics of this important class of compounds.

Introduction
Adamantane derivatives are of significant interest in drug development and materials science

due to their rigid, cage-like structure, which can impart favorable properties such as lipophilicity

and thermal stability. 1,3-Adamantanedicarboxylic acid, in particular, is a bifunctional

molecule with potential applications in the synthesis of polymers and pharmaceuticals. While its

synthesis and basic properties are documented, a detailed public record of its single-crystal X-

ray structure analysis is not readily available.
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To provide a relevant and detailed crystallographic guide, this document focuses on the crystal

structure of adamantane-1-carboxylic acid. The structural principles, experimental procedures,

and types of intermolecular interactions observed in this molecule are highly illustrative of what

can be expected for its dicarboxylic acid counterpart.

Physicochemical Properties of 1,3-
Adamantanedicarboxylic Acid
While a full crystal structure is not available, key physical and chemical data for 1,3-
adamantanedicarboxylic acid have been reported.

Property Value Reference

Molecular Formula C₁₂H₁₆O₄ [1][2]

Molecular Weight 224.25 g/mol [1][2]

CAS Number 39269-10-8 [1]

Melting Point 276-278 °C [1][2]

Appearance White powder [1]

Crystal Structure Analysis of Adamantane-1-
Carboxylic Acid (Illustrative Example)
The crystal structure of adamantane-1-carboxylic acid has been determined by single-crystal X-

ray diffraction at two different temperatures, revealing an ordered low-temperature form and a

disordered high-temperature form.[3][4] The molecules form centrosymmetric dimers in the

crystal lattice through hydrogen bonding between their carboxylic acid groups.[3][4]

Crystallographic Data
The following tables summarize the key crystallographic data for adamantane-1-carboxylic acid

at both low and high temperatures.[3][4]

Table 1: Crystal Data and Structure Refinement for Adamantane-1-Carboxylic Acid
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Parameter 173 K (Low Temperature) 280 K (High Temperature)

Empirical Formula C₁₁H₁₆O₂ C₁₁H₁₆O₂

Formula Weight 180.24 180.24

Crystal System Triclinic Triclinic

Space Group P-1 P-1

a (Å) 6.452(3) 6.503(2)

b (Å) 6.681(2) 6.849(2)

c (Å) 11.510(3) 11.620(4)

α (°) 80.84(2) 77.11(2)

β (°) 87.22(3) 85.77(2)

γ (°) 74.11(3) 76.34(2)

Volume (Å³) 471.10 490.11

Z 2 2

Calculated Density (g/cm³) 1.271 1.221

Reflections Collected 1347 828

Final R indices [I>2σ(I)] R = 0.0485, Rw = 0.0415 R = 0.0874, Rw = 0.0512

Table 2: Selected Bond Lengths and Angles for Adamantane-1-Carboxylic Acid (173 K)
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Bond/Angle Length (Å) / Degrees (°)

C=O 1.213(3)

C-O 1.312(3)

C-C (carboxyl) 1.505(3)

O-C=O 122.9(2)

O-C-C 112.2(2)

C-C-C (adamantane cage) avg. 109.5

Experimental Protocols
The following section details a typical experimental protocol for the synthesis, crystallization,

and single-crystal X-ray diffraction analysis of an adamantane carboxylic acid.

Synthesis of 1,3-Adamantanedicarboxylic Acid
A common method for the synthesis of 1,3-adamantanedicarboxylic acid is the carboxylation

of 1-adamantane carboxylic acid. In a typical procedure, 1-adamantane carboxylic acid is

reacted with formic acid in the presence of sulfuric and nitric acid.[5] The crude product is then

purified by recrystallization from a suitable solvent like ethanol.

Single Crystal Growth
High-quality single crystals suitable for X-ray diffraction are typically grown by slow evaporation

of a saturated solution. For adamantane carboxylic acids, a mixture of solvents may be

employed to achieve the desired solubility and evaporation rate. The solution is filtered to

remove any particulate matter and left undisturbed in a loosely covered container to allow for

slow evaporation over several days to weeks.

Single-Crystal X-ray Diffraction Data Collection and
Structure Solution
A suitable single crystal is mounted on a goniometer head. X-ray diffraction data are collected

at a controlled temperature using a diffractometer equipped with a monochromatic X-ray source
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(e.g., Mo Kα or Cu Kα radiation). The data collection strategy involves a series of scans to

cover a significant portion of the reciprocal space.

The collected diffraction data are then processed, which includes integration of the reflection

intensities and correction for various experimental effects (e.g., Lorentz and polarization

factors). The crystal structure is solved using direct methods or Patterson methods, which

provide an initial model of the atomic positions. This model is then refined using full-matrix

least-squares techniques, where the atomic coordinates and thermal parameters are adjusted

to minimize the difference between the observed and calculated structure factors. Hydrogen

atoms are typically located from the difference Fourier map and refined isotropically.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the determination of a crystal

structure.
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Experimental workflow for crystal structure determination.
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Intermolecular Interactions in Adamantane-1-Carboxylic
Acid
The crystal packing of adamantane-1-carboxylic acid is dominated by the formation of

hydrogen-bonded dimers. The diagram below illustrates this key interaction.
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Hydrogen bonding in adamantane-1-carboxylic acid dimer.

Conclusion
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This technical guide has provided a detailed overview of the crystallographic analysis of

adamantane carboxylic acids, using adamantane-1-carboxylic acid as a primary, illustrative

example in the absence of a publicly available crystal structure for 1,3-
adamantanedicarboxylic acid. The presented data and protocols offer valuable insights for

researchers working with these compounds. A full crystal structure determination of 1,3-
adamantanedicarboxylic acid would be a valuable contribution to the field, allowing for a

deeper understanding of its solid-state properties and intermolecular interactions, which could

inform its application in drug design and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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